Cas no 945591-67-3 (3-Mercaptohexyl Acetate-d2)

• Product Name: 3-Mercaptohexyl Acetate-d2
• CAS No: 945591-67-3
• MF: C₈H₁₆O₂S
• MW: 176.276441574097
• CID: 5733687
• Update Time: 2025-06-29

3-Mercaptohexyl Acetate-d2 Chemical and Physical Properties

Names and Identifiers

• 1-Hexan-1,1-d2-ol, 3-mercapto-, 1-acetate
• 3-Mercaptohexyl Acetate-d2

• Inchi： 1S/C8H16O2S/c1-3-4-8(11)5-6-10-7(2)9/h8,11H,3-6H2,1-2H3
• InChI Key： JUCARGIKESIVLB-UHFFFAOYSA-N
• SMILES： C(S)(CCC)CC([H])([H])OC(=O)C

Additional information on 3-Mercaptohexyl Acetate-d2

3-Mercaptohexyl Acetate-d2: A Comprehensive Overview

3-Mercaptohexyl Acetate-d2, also known by its CAS number CAS No. 945591-67-3, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of mercaptans, specifically featuring a hexyl chain with a mercapto group (-SH) at the third position and an acetate ester group. The presence of deuterium (d2) indicates that two hydrogen atoms in the molecule have been replaced with deuterium, which can be useful in certain analytical and research contexts.

The structure of 3-Mercaptohexyl Acetate-d2 makes it highly versatile. The mercapto group is known for its reactivity, particularly in thiol-based chemistry, while the acetate ester provides stability and solubility in organic solvents. This combination allows the compound to be used in a wide range of applications, including as a precursor in organic synthesis, a stabilizer in polymer chemistry, and a reagent in analytical chemistry.

Recent studies have highlighted the potential of 3-Mercaptohexyl Acetate-d2 in the field of materials science. Researchers have explored its use as a building block for constructing advanced materials, such as stimuli-responsive polymers and self-healing materials. The ability of the mercapto group to form disulfide bonds has been particularly valuable in creating cross-linked structures with tunable mechanical properties.

In addition to its material science applications, 3-Mercaptohexyl Acetate-d2 has shown promise in biochemistry and pharmacology. The deuterium substitution makes it an ideal candidate for use in isotopic labeling experiments, where it can help track biochemical pathways and study enzyme mechanisms with high precision. This has led to its adoption in drug discovery programs, where understanding the interaction dynamics between molecules is crucial.

The synthesis of 3-Mercaptohexyl Acetate-d2 typically involves multi-step processes that require careful control over reaction conditions. One common approach involves the alkylation of thiols with appropriately substituted alkyl halides, followed by esterification to introduce the acetate group. The introduction of deuterium can be achieved through various methods, including exchange reactions or direct synthesis using deuterated reagents.

The physical properties of 3-Mercaptohexyl Acetate-d2 are well-documented. It is a colorless liquid with a moderate boiling point, making it suitable for use in both laboratory settings and industrial processes. Its solubility in organic solvents such as dichloromethane and THF facilitates its handling and storage under standard conditions.

In terms of safety considerations, while 3-Mercaptohexyl Acetate-d2 is not classified as hazardous under normal conditions, proper handling procedures should still be followed to ensure safety. This includes wearing appropriate personal protective equipment when working with the compound and ensuring good ventilation to minimize exposure to vapors.

The demand for 3-Mercaptohexyl Acetate-d2 has grown significantly due to its diverse applications across multiple industries. As research continues to uncover new uses for this compound, its role in advancing scientific knowledge and technological innovation is expected to expand further.